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Compound of Interest

Compound Name: 1,4-Bis(trimethylsilyl)benzene

Cat. No.: B082404

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1,4-
Bis(trimethylsilyl)benzene, a versatile organosilicon compound. Known by synonyms such as
p-Phenylenebis(trimethylsilane), this compound serves various roles in chemical synthesis and
materials science.[1][2][3][4] It is notably used as a precursor for developing silicon carbide
coatings and as a secondary standard in quantitative NMR (QNMR) spectroscopy.[3][5] This
document collates essential physical data, outlines standard experimental methodologies for
their determination, and presents a logical framework for understanding the structure-property
relationships of this compound.

Core Physical and Chemical Data

1,4-Bis(trimethylsilyl)benzene is a symmetrical aromatic compound where two trimethylsilyl
groups are attached to a benzene ring at the para positions. This structure significantly
influences its physical characteristics, rendering it a solid at room temperature.[3]

Summary of Physical Properties

The quantitative physical properties of 1,4-Bis(trimethylsilyl)benzene are summarized in the
table below for easy reference and comparison.
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Property Value Source(s)
Molecular Formula C12H22Si2 [2][6]
Molecular Weight 222.47 g/mol [11[2][3][6]
Appearance White to light yellow powder or

crystal
Melting Point 91-94 °C [21[31[5]
92-96 °C
94 °C
96 °C [7]
Boiling Point 194 °C at 742 mmHg [2][3][5]
Flash Point 175 °C (closed cup) [5]
CAS Number 13183-70-5 [11[2][3][4]
InChi Key NVRBTKMAZQNKPX- BIE6]

UHFFFAOYSA-N

Experimental Protocols for Property Determination

While the provided sources are chemical data repositories and do not detail the specific
experimental conditions for the listed values, this section outlines the standard methodologies
that are typically employed in a laboratory setting to determine these key physical properties.

Melting Point Determination

The melting point of a crystalline solid like 1,4-Bis(trimethylsilyl)benzene is a sharp indicator
of its purity.

Methodology: Capillary Melting Point Method

o Sample Preparation: A small amount of finely powdered, dry 1,4-Bis(trimethylsilyl)benzene
is packed into a thin-walled capillary tube to a height of 2-3 mm.
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e Apparatus: The capillary tube is placed in a melting point apparatus, which consists of a
heating block or an oil bath and a calibrated thermometer or a digital temperature sensor.

e Heating: The sample is heated at a slow, controlled rate (typically 1-2 °C per minute) as it
approaches the expected melting point.

» Observation: The temperature at which the substance first begins to melt (the first
appearance of liquid) and the temperature at which the last solid particle liquefies are
recorded. This range is reported as the melting point. For pure substances, this range is
typically narrow.

Boiling Point Determination

The boiling point is determined at a specific atmospheric pressure, as it is a pressure-
dependent property.

Methodology: Distillation Method

o Apparatus Setup: A small quantity of 1,4-Bis(trimethylsilyl)benzene is placed in a
distillation flask. A thermometer is positioned so that the top of the bulb is level with the
bottom of the side-arm leading to the condenser.

e Heating: The flask is heated gently. As the liquid boils, the vapor rises, and its temperature is
recorded by the thermometer.

» Equilibrium: The boiling point is the temperature at which the vapor pressure of the liquid
equals the surrounding atmospheric pressure. This is indicated by a stable temperature
reading on the thermometer while the liquid is actively boiling and condensing.

o Pressure Correction: Since the boiling point is reported at 742 mmHg, a pressure correction
using a nomograph or the Clausius-Clapeyron equation would be applied if the
measurement were taken at a different ambient pressure.[2][3]

Structure-Property Relationship

The physical properties of 1,4-Bis(trimethylsilyl)benzene are a direct consequence of its
molecular structure. The following diagram illustrates the logical connections between its
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structural features and its observed physical state and properties.

Structure-Property Relationship for 1,4-Bis(trimethylsilyl)benzene

Molecular Structure
1,4-Bis(trimethylsilyl)benzene
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Caption: Logical flow from molecular structure to physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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